SODIUM-2-PHOSPHO-18-MOLYBDATE

Specification

• CAS No.: 12273-51-7
• Molecular Formula: 18MoO3.6Na.2O4P
• Molecular Weight: 2918.75

Introduction

Chemical Structure and Composition

Sodium-2-phospho-18-molybdate, with the molecular formula Mo₁₈Na₆O₆₂P₂, is classified as a Dawson-type polyoxometalate. This compound features a complex structural arrangement where phosphate tetrahedrons are surrounded by molybdenum oxide octahedra, forming the characteristic [P₂Mo₁₈O₆₂]⁶⁻ polyoxoanion. The molecular weight of this compound is approximately 2919.13 g/mol, making it a relatively heavy molecular entity. The structural integrity of the polyoxoanion is maintained through extensive oxygen-bridged networks between the molybdenum atoms and the central phosphorus atoms.

The polyanion structure contains two central phosphorus atoms that serve as heteroatoms within the molybdenum-oxygen framework. Each phosphorus atom is tetrahedrally coordinated to four oxygen atoms, while the eighteen molybdenum atoms adopt octahedral coordination with surrounding oxygen atoms. This arrangement results in a highly symmetric structure with distinct chemical and physical properties.

Structural Characteristics

The Dawson structure of [P₂Mo₁₈O₆₂]⁶⁻ can be conceptualized as two identical {PMo₉} subunits fused together, creating a characteristic ellipsoidal shape. The oxygen atoms within this structure can be categorized into several types based on their coordination environment:

• Terminal oxygen atoms (Ot): These are bonded to only one molybdenum atom

• Bridging oxygen atoms (Ob): These connect two Mo₃O₁₃ units

• Edge-sharing oxygen atoms (Oc): These connect edge-sharing MoO₆ octahedra in Mo₃O₁₃ units

• Internal oxygen atoms (Oa): These connect phosphorus and molybdenum atoms

Synthesis and Preparation Methods

Several synthetic routes have been developed for the preparation of sodium-2-phospho-18-molybdate, with varying degrees of purity and yield. The most common preparation method involves the condensation of phosphate and molybdate ions in an aqueous acidic medium to form phosphomolybdic acid, which is subsequently reduced to yield the desired product.

Standard Synthetic Procedure

The synthesis of sodium-2-phospho-18-molybdate typically follows this general procedure:

• Preparation of a mixture containing sodium molybdate (Na₂MoO₄·2H₂O), concentrated phosphoric acid (H₃PO₄), and concentrated hydrochloric acid (HCl) in distilled water

• Boiling the mixture for several hours (typically 6-8 hours)

• Cooling the mixture to room temperature

• Addition of sodium chloride or other sodium salts to precipitate the sodium salt of the polyoxoanion

• Collection of the precipitate by filtration

• Purification through recrystallization

Industrial production methods often employ sodium molybdate dihydrate as the molybdenum source, combined with transition metal chlorides and 2-methylimidazole in a "one-pot method" to synthesize crystalline materials based on {P₄Mo₆} units.

Alternative Synthesis Method

An alternative method for preparing Dawson-type salts containing the [P₂Mo₁₈O₆₂]⁶⁻ anion involves:

• Creating a mixture of 20g of Na₂MoO₄·2H₂O, 3.0ml of concentrated H₃PO₄, and 16.5ml of concentrated HCl in 50.0ml of distilled water

• Maintaining the mixture at boiling temperature for 8 hours

• Cooling to room temperature and adding ammonium chloride (for ammonium salt) or appropriate sodium salt (for sodium salt)

• Filtering the precipitate and purifying through recrystallization

Physical and Chemical Properties

Sodium-2-phospho-18-molybdate exhibits distinctive physical and chemical properties that make it valuable for various applications.

Physical Properties

Property	Description
Appearance	Yellow crystalline powder
Solubility	Soluble in water, limited solubility in organic solvents
Molecular Weight	2919.13 g/mol
Crystal System	Cubic
Thermal Stability	Stable under normal conditions, decomposes at elevated temperatures

Chemical Properties

The chemical behavior of sodium-2-phospho-18-molybdate is dominated by its redox properties and the ability of its polyanion to undergo multiple electron transfer reactions. Key chemical properties include:

• Redox Activity: The compound can undergo reversible multi-electron reduction processes, making it valuable in electrochemical applications.

• Oxidizing Agent: Acts as an efficient oxidizing agent in various chemical reactions.

• Catalytic Activity: Demonstrates catalytic properties in oxidation-reduction reactions.

• pH Sensitivity: The stability of the [P₂Mo₁₈O₆₂]⁶⁻ anion is pH-dependent, with stability observed primarily at pH values below 3.

Stability Studies

The stability of sodium-2-phospho-18-molybdate and its polyanion [P₂Mo₁₈O₆₂]⁶⁻ has been extensively studied. Research indicates that the stability is primarily influenced by pH conditions, temperature, and concentration.

pH-Dependent Stability

Studies have shown that the phospho-molybdic Dawson-type anion progressively loses MoO species when the pH of the solution is raised. The structure becomes unstable as a function of the heteropoly-anion composition and the nature of the heteroatom.

Unlike phospho-tungstic Dawson-type heteropolyanions (X₂W₁₈O₆₂⁶⁻), which remain stable up to approximately pH 6, the molybdenum-containing analogs show decreased stability at higher pH values. Research by Petersson et al. established that the [P₂Mo₁₈O₆₂]⁶⁻ anion forms optimally at high Mo:P (approximately 9:1) concentrations and pH values below 3.

Spectroscopic Characterization

Sodium-2-phospho-18-molybdate can be characterized using various spectroscopic techniques, providing valuable information about its structure and properties.

Infrared Spectroscopy

Infrared spectroscopy is particularly useful for identifying the characteristic vibrations of bonds within the polyoxometalate structure. Key IR bands observed for the [P₂Mo₁₈O₆₂]⁶⁻ anion include:

Bond Type	Wavenumber (cm⁻¹)	Intensity
Mo=Ot (terminal oxygen)	938-950	Medium to strong
Mo-Ob (bridging oxygen)	892-905	Medium
Mo-Oc (corner-sharing oxygen)	825-833, 777-779	Medium
P-Oa (P-O-Mo)	1078, 1003	Strong

These characteristic vibrations serve as fingerprints for confirming the Dawson structure of the polyoxoanion. When the polyanion coordinates with other metal ions, such as yttrium or rare-earth elements, shifts in these vibration bands (particularly the Mo=Ot band) indicate the formation of coordination compounds.

UV-Visible Spectroscopy

UV-Visible spectroscopy of sodium-2-phospho-18-molybdate typically shows absorption bands corresponding to oxygen-to-metal charge transfer transitions. Upon reduction, the formation of "molybdenum blue" compounds can be observed, characterized by broad absorption bands in the visible region of the spectrum.

Applications

Sodium-2-phospho-18-molybdate finds applications across multiple scientific and industrial domains due to its unique structural and chemical properties.

Catalytic Applications

The compound demonstrates significant catalytic activity in various oxidation-reduction reactions. In particular:

• Oxidation Catalysis: Studies have shown that sodium-2-phospho-18-molybdate can catalyze the oxidation of various organic substrates in the presence of hydrogen peroxide or other oxidants.

• Photocatalytic Reduction: The compound has been employed in photocatalytical reduction processes, particularly for silver recovery. This process is effective for a wide range of silver concentrations (3 to over 1300 ppm) with efficiency ranging from 94% to 99.98%.

Analytical Applications

Sodium-2-phospho-18-molybdate serves as a valuable analytical reagent, particularly for:

• Phosphate Detection: Used in the colorimetric determination of phosphate ions in aqueous solutions.

• Ascorbic Acid Determination: Incorporated into rapid tests for the semiquantitative determination of ascorbic acid in beverages and body fluids.

Materials Science Applications

In materials science, sodium-2-phospho-18-molybdate has been investigated for:

• Proton-Conducting Materials: Due to its high proton conductivity, the compound is used in the synthesis of materials for fuel cell applications.

• Corrosion Protection: Applied in corrosion protection treatments for aluminum alloys.

• Electrochemical Devices: The multi-electron transfer properties of the polyoxoanion make it suitable for electrochemical applications, including sensors and electrochemical switches.

Comparison with Similar Compounds

Sodium-2-phospho-18-molybdate belongs to a family of polyoxometalates with related structures but distinct properties. Understanding the similarities and differences between these compounds is crucial for selecting the appropriate material for specific applications.

Comparative Analysis

Compound	Formula	Structure Type	Key Differences
Sodium-2-phospho-18-molybdate	Na₆P₂Mo₁₈O₆₂	Dawson	Higher proton conductivity, forms stable coordination compounds
Phosphomolybdic Acid	H₃[PMo₁₂O₄₀]	Keggin	Different structural arrangement, used in similar applications but with lower proton conductivity
Sodium Molybdate	Na₂MoO₄	Simple oxoanion	Lacks structural complexity, widely used in industrial applications
Ammonium Molybdate	(NH₄)₆Mo₇O₂₄	Anderson-Evans	Different structure, used in analytical chemistry but forms less stable coordination compounds
Sodium Phospho-12-molybdate	Na₃PMo₁₂O₄₀	Keggin	Different phosphate:molybdate ratio, different electrochemical properties

Current Research and Future Prospects

Recent research on sodium-2-phospho-18-molybdate has focused on expanding its applications and understanding its fundamental properties.

Electron Transfer Studies

Studies comparing the electrochemical behavior of polyoxoanions with biological species have revealed interesting parallels. Researchers have found that the electrochemistry of polyoxoanions like [P₂Mo₁₈O₆₂]⁶⁻ can be exploited to understand biological electrochemical transformations. This is particularly valuable because:

• The polyanion can undergo multiple, well-defined electron transfer processes

• The redox potential is tunable with minimal structural alterations

• The electrochemical properties can be modulated by the immediate environment

Coordination Chemistry

The coordination chemistry of sodium-2-phospho-18-molybdate with various metal ions, particularly rare-earth elements, represents an active area of research. For instance, studies have demonstrated that the [P₂Mo₁₈O₆₂]⁶⁻ anion can coordinate to yttrium cations through its terminal oxygen atoms, forming novel discrete cluster structures. These coordination compounds may exhibit interesting magnetic, optical, or catalytic properties.

Emerging Applications

Emerging applications of sodium-2-phospho-18-molybdate include:

• Electron Microscopy: As an alternative to uranyl-based stains, molybdate-based compounds are being explored for negative-staining electron microscopy applications.

• Energy Storage: The multi-electron transfer properties make these compounds promising for energy storage applications.

• Biomedical Applications: Potential therapeutic applications are being investigated due to the compound's unique chemical properties.